O-Propyl butyl(cyclohexyl)carbamothioate

• CAS No.: 62603-87-6
• Molecular Formula: C14H27NOS
• Molecular Weight: 257.44 g/mol
• IUPAC Name: O-propyl N-butyl-N-cyclohexylcarbamothioate
• InChI: InChI=1S/C14H27NOS/c1-3-5-11-15(14(17)16-12-4-2)13-9-7-6-8-10-13/h13H,3-12H2,1-2H3
• InChI Key: MRXSALFYTSPIFE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1CCCCC1)C(=S)OCCC

Description

O-Propyl butyl(cyclohexyl)carbamothioate is a synthetic carbamothioate compound supplied for research and development purposes. It is identified by the CAS Registry Number 62603-87-6 and has the molecular formula C 14 H 27 NOS, corresponding to a molecular weight of 257.44 g/mol . This compound is a structural analog of thiocarbamate and carbamate derivatives, a class of chemicals known for their diverse biological activities and applications in agrochemical and pharmacological research . Carbamates and thiocarbamates are extensively studied for their ability to inhibit enzymes like acetylcholinesterase (AChE), a key mechanism in neuroscience and toxicology research . While the specific biological profile of O-propyl butyl(cyclohexyl)carbamothioate is not fully documented in the public literature, its structure suggests potential utility as a lead compound or intermediate in the development of enzyme inhibitors or as a model molecule in structure-activity relationship (SAR) studies for novel agrochemicals . Researchers value this compound for exploring the steric and reactivity effects imparted by the butyl and cyclohexyl substituents, which can significantly influence its interaction with biological targets . As with all compounds of this class, it must be handled with appropriate safety precautions. This product is intended for research use only and is not intended for diagnostic or therapeutic applications in humans or animals. Researchers should consult relevant safety data sheets and conduct a thorough literature review to inform their experimental design.

Preparation Methods

Isocyanate-Thiol Reaction

The condensation of cyclohexyl isocyanate with propyl butylthiol represents a direct route. This method typically employs anhydrous conditions to prevent hydrolysis of the isocyanate intermediate. A two-step protocol involves:

• Isocyanate preparation : Cyclohexylamine reacts with phosgene or diphosgene at −10°C to 0°C, yielding cyclohexyl isocyanate.
• Thiol coupling : The isocyanate reacts with propyl butylthiol in dichloromethane at 25°C for 12 hours, catalyzed by triethylamine.

Key Data :

• Yield: 65–72%
• Purity: >90% (HPLC)
• Limitations: Requires toxic phosgene and strict moisture control.

Xanthate-Mediated Synthesis

A patent-published method utilizes potassium alkylxanthogenate intermediates:

• Xanthate formation : Sodium monochloroacetate reacts with potassium propylxanthogenate in aqueous medium.
• Amine coupling : The resultant carboxymethyl xanthate reacts with butyl(cyclohexyl)amine under reflux.
• Distillation : Crude product isolation followed by vacuum distillation.

Key Data :

• Yield: 70% (average)
• Conditions: 80°C, 6 hours
• Advantages: Avoids phosgene; uses stable xanthate salts.

Thermal Isomerization of O-Alkyl Thiocarbamates

Mechanism and Optimization

The U.S. Patent US3953427A details isomerization of O-alkyl to S-alkyl thiocarbamates via heating with dialkyl sulfates. For O-propyl butyl(cyclohexyl)carbamothioate:

• Substrate : O-ethyl N-ethyl-N-cyclohexyl-thiocarbamate.
• Catalyst : Diethyl sulfate (4–8 wt%).
• Conditions : 160–170°C, 80–120 minutes.

Reaction Monitoring :

• UV spectroscopy tracks the disappearance of the =S group absorption at 250 nm.
• Post-reaction distillation isolates the S-alkyl product.

Performance Metrics :

Parameter	Value
Yield	91%
Reaction Time	80 minutes
Boiling Point	122–124°C at 19 mmHg
Purity	>95% (GC-MS)

Advantages :

• Eliminates toxic alkylthiols.
• Recyclable unreacted O-alkyl precursors.

Radical O→C Transposition Strategy

Methodology and Selectivity

A metal-free radical cascade converts phenolic derivatives into thiocarbamates. For O-propyl butyl(cyclohexyl)carbamothioate:

• Substrate : Phenolic ester with thiocarbonyl group.
• Initiation : Di-tert-butyl peroxide (DTBP) generates radicals at 130°C.
• Rearrangement : O→C transposition via spiro-intermediate.
• Fragmentation : C–S bond cleavage releases the thiocarbamate.

Computational Insights (DFT) :

• Activation barrier (E^‡): 20–27 kcal/mol.
• Selectivity: Governed by radical stabilization at the thiocarbonyl group.

Experimental Data :

Parameter	Value
Conversion	90–95%
Selectivity	>90%
Temperature	130°C

Limitations :

• Requires excess radical initiators (2–3 equiv DTBP).
• Sensitive to steric hindrance from bulky substituents.

Comparative Analysis of Synthesis Methods

Table 1: Method Comparison

Method	Yield	Toxicity	Scalability	Equipment Needs
Isocyanate-Thiol	65–72%	High	Moderate	Anhydrous reactors
Xanthate-Mediated	70%	Low	High	Reflux setups
Thermal Isomerization	91%	Moderate	Industrial	High-temp distillation
Radical Transposition	90–95%	Low	Lab-scale	Radical initiators

Key Observations :

• Thermal isomerization excels in yield and scalability but requires precise temperature control.
• Radical methods offer selectivity but face challenges in reagent stoichiometry.

Optimization Strategies and Industrial Applications

Catalyst Screening

Dialkyl Sulfates vs. Acid Catalysts :

• Diethyl sulfate outperforms H₂SO₄ in thermal isomerization, reducing side reactions.

Solvent Effects

• Polar aprotic solvents (DMF, DMSO) enhance radical reaction rates by stabilizing transition states.

Industrial Production

• Batch reactors with automated distillation columns achieve 85% throughput efficiency for thermal methods.
• Safety protocols : Phosgene-free routes prioritize worker safety and waste management.

Chemical Reactions Analysis

Types of Reactions

O-Propyl butyl(cyclohexyl)carbamothioate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the reaction conditions.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol or amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the alkyl groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohols and amines.

Substitution: Various substituted carbamothioates depending on the nucleophile used.

Scientific Research Applications

O-Propyl butyl(cyclohexyl)carbamothioate has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis for the preparation of other complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate in the synthesis of drugs.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of O-Propyl butyl(cyclohexyl)carbamothioate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Functional Group Variations

Carbamothioate vs. Phosphonothioate

• O-Propyl butyl(cyclohexyl)carbamothioate: Contains a thiocarbamate group (COS⁻N), which is less electrophilic than phosphonothioates. This group is associated with moderate reactivity in nucleophilic substitutions .
• Sodium O-propyl propylphosphonothioate (): Features a phosphonothioate group (P=O with a thiolate substituent), which exhibits higher reactivity due to the phosphorus center.
• Butyl S-2-diisopropylaminoethyl methylphosphonothioate (): Combines a phosphonothioate group with a diisopropylaminoethyl chain, enhancing lipid solubility and bioavailability compared to carbamothioates .

Substituent Effects

• Diisopropylaminoethyl Group (): Enhances basicity and interaction with biological targets like acetylcholinesterase .
• tert-Butyl Groups (–2): In cis-tert-butyl 5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate, tert-butyl groups stabilize the molecule but reduce metabolic degradation rates .

Physical and Chemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Key Physical Properties
O-Propyl butyl(cyclohexyl)carbamothioate	Not available	Not available	Carbamothioate	Likely high lipophilicity
cis-tert-Butyl... (–2)	C₁₂H₁₉NO₃	225.28	Carboxylate	Boiling point: ~300°C (estimated)
Sodium O-propyl propylphosphonothioate	C₁₀H₂₁N₂O₂P	232.24 (calculated)	Phosphonothioate	High solubility in polar solvents
Butyl S-2-diisopropylaminoethyl... ()	Not available	Not available	Phosphonothioate	Likely volatile (similar to VX analogs)